Cas no 2171707-89-2 (4-3-(diethylamino)pyrrolidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-3-(diethylamino)pyrrolidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171707-89-2
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6084756
• PubChem ID: 165537069
• Update Time: 2025-10-25

4-3-(diethylamino)pyrrolidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-(diethylamino)pyrrolidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 2171707-89-2
• 4-[3-(diethylamino)pyrrolidin-1-yl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• EN300-1512704

• Inchi： 1S/C27H33N3O5/c1-3-29(4-2)18-13-14-30(16-18)26(33)24(15-25(31)32)28-27(34)35-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23-24H,3-4,13-17H2,1-2H3,(H,28,34)(H,31,32)
• InChI Key： VQSUTYSZQHNBDQ-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C1)N(CC)CC

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-3-(diethylamino)pyrrolidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Introduction to 4-3-(diethylamino)pyrrolidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171707-89-2)

4-3-(diethylamino)pyrrolidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171707-89-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a diethylamino group, a pyrrolidine ring, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis to protect the amino group of amino acids during the synthesis process. This group can be selectively removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. The presence of the diethylamino group and the pyrrolidine ring in the structure of this compound further enhances its pharmacological properties, such as solubility, stability, and bioavailability.

Recent studies have explored the potential of 4-3-(diethylamino)pyrrolidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent activity against specific enzymes involved in neurodegenerative diseases. The compound's ability to modulate these enzymes suggests its potential as a lead molecule for the development of new therapeutic agents.

In addition to its enzymatic activity, 4-3-(diethylamino)pyrrolidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid has been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation. These findings highlight the compound's potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic properties of 4-3-(diethylamino)pyrrolidin-1-yl-3-{(9H-fluoren-9-yloxycarbonyl}amino)-4-oxybutyric acid have also been studied extensively. Research has shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the drug remains effective over an extended period, reducing the frequency of dosing required for therapeutic benefit.

Furthermore, the safety profile of 4-3-(diethylamino)pyrrolidin-1-yl-{(9H-fluoren-methoxycarbonyl}amino)-4-oxybutyric acid has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 4-3-(diethylamino)pyrrolidin-{(9H-fluoren-methoxycarbonyl}amino)-4-oxybutyric acid (CAS No. 2171707-89-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to explore its full potential, with the aim of bringing new treatments to patients suffering from various diseases and conditions.